Cas no 433952-67-1 (3-(4,6-dimethylpyrimidin-2-yl)sulfanyl-2-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}propanoic acid)

• Product Name: 3-(4,6-dimethylpyrimidin-2-yl)sulfanyl-2-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}propanoic acid
• CAS No: 433952-67-1
• MF: C₁₆H₂₀N₄O₂S₂
• MW: 364.485600471497
• CID: 3057143
• PubChem ID: 1023953
• Update Time: 2025-10-29

3-(4,6-dimethylpyrimidin-2-yl)sulfanyl-2-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• <br>3-((4,6-dimethylpyrimidin-2-yl)thio)-2-(((4,6-dimethylpyrimidin-2-yl)thio)m ethyl)propanoic acid
• 3-(4,6-dimethylpyrimidin-2-yl)sulfanyl-2-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}propanoic acid
• HMS1425G01
• 3-[(4,6-dimethyl-2-pyrimidinyl)thio]-2-{[(4,6-dimethyl-2-pyrimidinyl)thio]methyl}propanoic acid
• 3-((4,6-dimethylpyrimidin-2-yl)thio)-2-(((4,6-dimethylpyrimidin-2-yl)thio)methyl)propanoic acid
• F1052-0136
• Oprea1_760940
• 433952-67-1
• SMR000298932
• 3-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]-2-{[(4,6-dimethylpyrimidin-2-yl)sulfanyl]methyl}propanoic acid
• 3-[(4,6-DIMETHYLPYRIMIDIN-2-YL)SULFANYL]-2-([(4,6-DIMETHYLPYRIMIDIN-2-YL)SULFANYL]METHYL)PROPANOIC ACID
• STK545731
• 3-[(4,6-dimethylpyrimidin-2-yl)thio]-2-{[(4,6-dimethylpyrimidin-2-yl)thio]methyl}propanoic acid
• IFLab1_004709
• CHEMBL1879897
• SR-01000247924-1
• 3-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]-2-{[(4,6-dimethylpyrimidin-2-yl)sulfanyl]methyl}propanoicacid
• Cambridge id 6977867
• AF-399/25108086
• HMS2641C13
• MLS000690669
• Z85920182
• 3-(4,6-dimethylpyrimidin-2-yl)sulfanyl-2-[(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl]propanoic acid
• AKOS000268221
• G54823
• SR-01000247924
• EN300-12342
• ISA95267
• IDI1_010464
• Oprea1_832081

• Inchi： 1S/C16H20N4O2S2/c1-9-5-10(2)18-15(17-9)23-7-13(14(21)22)8-24-16-19-11(3)6-12(4)20-16/h5-6,13H,7-8H2,1-4H3,(H,21,22)
• InChI Key： LIKBFVZMUIFWNY-UHFFFAOYSA-N
• SMILES： S(C1N=C(C)C=C(C)N=1)CC(C(=O)O)CSC1N=C(C)C=C(C)N=1

Computed Properties

• Exact Mass: 364.10276824Da
• Monoisotopic Mass: 364.10276824Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 139Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 3-(4,6-dimethylpyrimidin-2-yl)sulfanyl-2-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}propanoic acid

Comprehensive Guide to 3-(4,6-dimethylpyrimidin-2-yl)sulfanyl-2-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}propanoic acid (CAS No. 433952-67-1)

3-(4,6-dimethylpyrimidin-2-yl)sulfanyl-2-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}propanoic acid is a specialized organic compound with the CAS number 433952-67-1. This compound belongs to the class of sulfanyl-substituted propanoic acids, featuring a unique structure with two 4,6-dimethylpyrimidin-2-yl groups. Its molecular complexity and functional groups make it a subject of interest in various research and industrial applications.

The compound's structure includes a propanoic acid backbone modified with sulfanyl groups and dimethylpyrimidine rings. This configuration imparts specific chemical properties, such as moderate solubility in organic solvents and potential reactivity at the sulfanyl and carboxylic acid sites. Researchers often explore its use in pharmaceutical intermediates, agrochemical formulations, and material science due to its versatile nature.

One of the trending topics in chemistry today is the development of sustainable and green synthetic methods. 3-(4,6-dimethylpyrimidin-2-yl)sulfanyl-2-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}propanoic acid has been studied in the context of catalysis and ligand design, where its sulfur-containing groups can facilitate metal coordination. This aligns with the growing demand for eco-friendly chemical processes and renewable resource utilization.

In the pharmaceutical sector, compounds with pyrimidine and sulfanyl functionalities are often investigated for their bioactive potential. While CAS 433952-67-1 is not a drug itself, its structural motifs are relevant to drug discovery programs targeting enzymes or receptors that interact with sulfur-containing molecules. This connection makes it a valuable reference point for medicinal chemistry research.

The agrochemical industry also shows interest in 3-(4,6-dimethylpyrimidin-2-yl)sulfanyl-2-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}propanoic acid, particularly in the design of crop protection agents. Pyrimidine derivatives are known for their roles in herbicides and fungicides, and this compound's dual sulfanyl-methyl groups could contribute to novel modes of action. Researchers are exploring its derivatives for pest resistance management, a critical area given global food security challenges.

From a market perspective, the demand for high-purity specialty chemicals like CAS 433952-67-1 is rising, driven by advancements in custom synthesis and contract manufacturing. Companies specializing in fine chemicals are increasingly asked to supply such compounds for R&D projects and scale-up studies. This trend reflects the broader shift toward tailored chemical solutions in science and industry.

Analytical characterization of 3-(4,6-dimethylpyrimidin-2-yl)sulfanyl-2-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}propanoic acid typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent requirements of research-grade materials. Quality control is paramount, especially when the chemical is used as a building block for more complex molecules.

Storage and handling recommendations for CAS 433952-67-1 generally include keeping the material in a cool, dry place, away from strong oxidizers. While not classified as hazardous under standard regulations, proper laboratory safety protocols should always be followed when working with organic compounds. This aligns with the increasing emphasis on chemical safety culture in academic and industrial settings.

In summary, 3-(4,6-dimethylpyrimidin-2-yl)sulfanyl-2-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}propanoic acid represents an intriguing case study in functionalized pyrimidine chemistry. Its applications span multiple disciplines, from drug development to sustainable agriculture, making it a compound worth watching in evolving chemical landscapes. As research continues, new uses for this sulfanyl-methyl propanoic acid derivative may emerge, further solidifying its role in modern chemistry.